6-(Benzenesulfonyl)pyridin-3-amine

• IUPAC Name: 6-(benzenesulfonyl)pyridin-3-amine
• InChI: InChI=1S/C11H10N2O2S/c12-9-6-7-11(13-8-9)16(14,15)10-4-2-1-3-5-10/h1-8H,12H2
• InChI Key: OIKOFZDFUAISHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=NC=C(C=C2)N
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol
• CAS No.: 439109-71-4

Description

6-(Benzenesulfonyl)pyridin-3-amine is a chemical compound that is used in scientific research for its potential therapeutic properties. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied. In

Scientific Research Applications

Catalysis and Organic Synthesis

6-(Benzenesulfonyl)pyridin-3-amine and its analogs play a significant role in catalysis and organic synthesis, serving as versatile intermediates for the formation of complex molecules. For example, heterocyclic compounds containing nitrogen, such as pyridines and benzimidazoles, are crucial in developing pharmaceuticals and agrochemicals due to their biological activity. The synthesis and functionalization of these compounds often involve catalysts that can include derivatives of this compound. These processes are essential for creating new molecular structures with potential applications in medicine and agriculture (Boča, Jameson, & Linert, 2011), (Kantam, Reddy, Srinivas, Bhargava, & Bhargava, 2013).

Environmental Applications

Compounds similar to this compound are investigated for environmental applications, notably in the treatment of water contaminated with persistent organic pollutants. For instance, amine-functionalized sorbents, which could be derived from or related to this compound, have shown promise in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. These studies highlight the potential of such compounds in addressing critical environmental issues and providing safer water resources (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).

Drug Development

The structural motifs of this compound are essential in medicinal chemistry, where they serve as building blocks for drug development. The presence of the benzenesulfonyl and pyridin-3-amine groups is noteworthy in the synthesis of central nervous system (CNS) acting drugs. These functional groups contribute to the pharmacological activity of many compounds, offering pathways to novel treatments for various CNS disorders. Research into these compounds underscores their importance in creating more effective and safer therapeutic agents (Saganuwan, 2017).

Corrosion Inhibition

In the field of materials science, derivatives of this compound are explored as corrosion inhibitors. Their electron-rich structures allow them to adsorb onto metal surfaces, forming protective layers that mitigate corrosion. This application is critical in extending the lifespan of metals used in various industrial processes and infrastructure, highlighting the compound's versatility beyond biological systems (Verma, Quraishi, & Ebenso, 2020).

Safety and Hazards

The safety information for 6-(Benzenesulfonyl)pyridin-3-amine indicates that it is potentially harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of fire, CO2, dry chemical, or foam should be used for extinction.

Mechanism of Action

Mode of Action

The mode of action of 6-(Benzenesulfonyl)pyridin-3-amine involves its interaction with tertiary amines. It plays a dual role in the process, promoting the aerobic oxidation of the amine and electrophilically trapping the resulting enamine .

Biochemical Pathways

The compound’s interaction with tertiary amines suggests it may influence pathways involving these molecules .

Result of Action

Its interaction with tertiary amines suggests it may influence the behavior of these molecules .